2-Aminomethyl-4-(1,1-dimethylethyl)phenol hydrochloride

• CAS No.: 63712-11-8
• Molecular Formula: C11H18ClNO
• Molecular Weight: 215.72 g/mol
• IUPAC Name: 2-(aminomethyl)-4-tert-butylphenol;hydrochloride
• InChI: InChI=1S/C11H17NO.ClH/c1-11(2,3)9-4-5-10(13)8(6-9)7-12;/h4-6,13H,7,12H2,1-3H3;1H
• InChI Key: NMSODEPIDMLBGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)O)CN.Cl

Description

2-Aminomethyl-4-(1,1-dimethylethyl)phenol hydrochloride is a useful research compound. Its molecular formula is C11H18ClNO and its molecular weight is 215.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(1,1-dimethylethyl)phenol (75 g., 0.50 mole), 2-chloro-N-(hydroxymethyl)acetamide (61 g., 0.50 mole) and 96% sulfuric acid (50 ml.) in acetic acid (500 ml.) is stirred at 20° C. for 4 hours and then poured into ice water (2 l.) providing a heterogenous mixture. After decanting the aqueous solution, the insoluble white gum is extracted with ether. The organic extract is washed with water and saturated brine and evaporated in vacuo leaving a residual oil. A solution of the latter in 12N hydrochloric acid-ethanol (1:1; 400 ml.) is heated at reflux for 4 hours, diluted with 12N hydrochloric acid (200 ml.) and slowly cooled to -20° C. The deposited white crystalline solid is collected to provide pure 2-aminomethyl-4-(1,1-dimethylethyl)phenol hydrochloride (55 g.), m.p. 227°-229° C. (dec.).